Cas no 1207326-91-7 (4-Amino-5-(diethylamino)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Amino-5-(diethylamino)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 1207326-91-7
• MF: C₇H₁₅N₅S
• MW: 201.292498826981
• MDL: MFCD18169598
• CID: 4685629
• Update Time: 2025-10-29

4-Amino-5-(diethylamino)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-[(diethylamino)methyl]-4H-1,2,4-triazole-3-thiol
• BBL008868
• STK824607
• T4425
• 4-amino-5-[(diethylamino)methyl]-4H-1,2,4-triazol-3-yl hydrosulfide
• 4-Amino-5-(diethylamino)methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD18169598
• Inchi： 1S/C7H15N5S/c1-3-11(4-2)5-6-9-10-7(13)12(6)8/h3-5,8H2,1-2H3,(H,10,13)
• InChI Key： XZBMUMADBWRQSD-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CN(CC)CC)N1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 223
• Topological Polar Surface Area: 89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-Amino-5-(diethylamino)methyl-4H-1,2,4-triazole-3-thiol

Introduction to 4-Amino-5-(diethylamino)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 1207326-91-7)

4-Amino-5-(diethylamino)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 1207326-91-7) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the triazole class, which is well-known for its broad spectrum of applications in medicinal chemistry, particularly in the development of antimicrobial, antiviral, and anticancer agents.

The molecular structure of 4-Amino-5-(diethylamino)methyl-4H-1,2,4-triazole-3-thiol features a triazole ring substituted with an amino group at the 4-position, a diethylamino group at the 5-position, and a thiol group at the 3-position. This specific arrangement of functional groups makes the compound a versatile scaffold for further chemical modifications and biological evaluations. The presence of both basic (amino and diethylamino) and acidic (thiol) functionalities allows for interactions with various biological targets, making it an attractive candidate for drug discovery.

In recent years, there has been a growing interest in designing small molecules that can modulate biological pathways by targeting specific enzymes or receptors. The triazole core in this compound has been extensively studied for its ability to interfere with bacterial cell wall synthesis, viral replication, and cancer cell proliferation. For instance, derivatives of triazole have been reported to exhibit potent activity against methicillin-resistant Staphylococcus aureus (MRSA) by inhibiting penicillin-binding proteins (PBPs).

One of the most compelling aspects of 4-Amino-5-(diethylamino)methyl-4H-1,2,4-triazole-3-thiol is its potential as a lead compound for the development of novel therapeutic agents. The thiol group at the 3-position of the triazole ring can participate in disulfide bond formation, which is a critical mechanism in many biological processes. Disulfide bonds are involved in protein folding, enzyme activity regulation, and signal transduction pathways. Therefore, compounds containing thiol groups have been explored for their ability to modulate these processes.

Recent studies have highlighted the importance of 1,2,4-triazole derivatives in medicinal chemistry due to their structural flexibility and ability to engage with multiple biological targets. A notable example is the use of triazole-based compounds as protease inhibitors. Proteases are enzymes that play crucial roles in various physiological and pathological processes, including inflammation and cancer progression. By inhibiting specific proteases, these compounds can potentially disrupt disease pathways and provide therapeutic benefits.

The diethylamino moiety in 4-Amino-5-(diethylamino)methyl-4H-1,2,4-triazole-3-thiol contributes to the compound's basicity and may facilitate interactions with acidic biomolecules such as nucleic acids or phosphoproteins. This feature makes it an interesting candidate for further exploration in drug design. Additionally, the amino group at the 4-position can be further functionalized through various chemical reactions, such as acylation or alkylation, to enhance its binding affinity to biological targets.

In terms of synthetic chemistry, 4-Amino-5-(diethylamino)methyl-4H-1,2,4-triazole-3-thiol can be synthesized through multi-step organic reactions involving condensation reactions between appropriate precursors. The synthesis typically involves the formation of the triazole ring followed by functionalization at the 3-, 4-, and 5-positions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

From a pharmacological perspective, 4-Amino-5-(diethylamino)methyl-4H-1,2,4-triazole-3-thiol has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with multiple biological targets suggests that it may have broad therapeutic applications. However, it is important to note that further research is needed to fully elucidate its mechanism of action and potential side effects before it can be considered for clinical use.

The development of new drugs often involves a rigorous process of screening and optimization to identify compounds with optimal pharmacokinetic properties and minimal toxicity. 4-Amino-5-(diethylamino)methyl-4H-1,2,4-triazole-3-thiol, with its unique structural features, represents a valuable starting point for such efforts. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential binding interactions between this compound and target proteins, accelerating the drug discovery process.

The role of computational chemistry in modern drug discovery cannot be overstated. By integrating experimental data with computational models, scientists can gain insights into how small molecules interact with biological systems at a molecular level. This approach has been particularly effective in identifying lead compounds like 4-Amino-5-(diethylamino)methyl-4H-1,2,4-triazole-3-thiol that show promise in modulating disease-related pathways.

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